Cas no 1627894-17-0 (5-Bromo-2-fluoro-1-iodo-3-methylbenzene)

5-Bromo-2-fluoro-1-iodo-3-methylbenzene structure
1627894-17-0 structure
Product Name:5-Bromo-2-fluoro-1-iodo-3-methylbenzene
CAS No:1627894-17-0
MF:C7H5BrFI
MW:314.921477079391
CID:5003281
Update Time:2023-08-25

5-Bromo-2-fluoro-1-iodo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-fluoro-1-iodo-3-methylbenzene
    • 5-Bromo-2-fluoro-3-iodotoluene
    • 5-Bromo-2-fluoro-1-iodo-3-methylbenzene
    • Inchi: 1S/C7H5BrFI/c1-4-2-5(8)3-6(10)7(4)9/h2-3H,1H3
    • InChI Key: DNKKCEJNIVTOBI-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC(C)=C1F)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0

5-Bromo-2-fluoro-1-iodo-3-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010011846-250mg
5-Bromo-2-fluoro-3-iodotoluene
1627894-17-0 97%
250mg
489.60 USD 2021-07-06
Alichem
A010011846-500mg
5-Bromo-2-fluoro-3-iodotoluene
1627894-17-0 97%
500mg
855.75 USD 2021-07-06
Alichem
A010011846-1g
5-Bromo-2-fluoro-3-iodotoluene
1627894-17-0 97%
1g
1,549.60 USD 2021-07-06
Aaron
AR021PUC-500mg
5-Bromo-2-fluoro-1-iodo-3-methylbenzene
1627894-17-0 95%
500mg
$453.00 2025-02-12
Aaron
AR021PUC-1g
5-Bromo-2-fluoro-1-iodo-3-methylbenzene
1627894-17-0 95%
1g
$604.00 2025-02-12
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd